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Compound of Interest

Methyl 5-bromothiazole-4-
Compound Name:
carboxylate

Cat. No.: B1416655

Methyl 5-bromothiazole-4-carboxylate is a highly functionalized heterocyclic compound that
offers three key points for chemical modification: the C2-position, the C4-methyl ester, and the
C5-bromo group. Each site provides a strategic handle for tuning the molecule's
physicochemical properties (e.g., solubility, lipophilicity) and its pharmacodynamic profile (e.g.,
target binding, potency).
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Key Modification Sites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Core Scaffold: Understanding Methyl 5-
bromothiazole-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416655#sar-studies-of-derivatives-of-methyl-5-
bromothiazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

